Cas no 629610-17-9 (1H-Pyrazole-5-carboxamide,N-[2'-[[(1,1-dimethylethyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]-3-methyl-1-[4-[(trifluoroacetyl)amino]butyl]-)
629610-17-9 structure
Product Name:1H-Pyrazole-5-carboxamide,N-[2'-[[(1,1-dimethylethyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]-3-methyl-1-[4-[(trifluoroacetyl)amino]butyl]-
CAS No:629610-17-9
MF:C27H32F3N5O4S
MW:579.634295463562
CID:428280
Update Time:2024-01-29
1H-Pyrazole-5-carboxamide,N-[2'-[[(1,1-dimethylethyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]-3-methyl-1-[4-[(trifluoroacetyl)amino]butyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-5-carboxamide,N-[2'-[[(1,1-dimethylethyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]-3-methyl-1-[4-[(trifluoroacetyl)amino]butyl]-
- 1H-Pyrazole-5-carboxamide,N-[2'-[[(1,1-dimethylethyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]-3-methyl-1-[4-[(trifluoroacetyl)ami
- 1H-Pyrazole-5-carboxamide, N-[2'-[[(1,1-dimethylethyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]-3-methyl-1-[4-[(2,2,2-trifluoroacetyl)amino]butyl]-
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- Inchi: 1S/C27H32F3N5O4S/c1-18-17-22(35(33-18)16-8-7-15-31-25(37)27(28,29)30)24(36)32-20-13-11-19(12-14-20)21-9-5-6-10-23(21)40(38,39)34-26(2,3)4/h5-6,9-14,17,34H,7-8,15-16H2,1-4H3,(H,31,37)(H,32,36)
- InChI Key: JITWAUNLJGSKCU-UHFFFAOYSA-N
- SMILES: N1(CCCCNC(C(F)(F)F)=O)C(C(NC2=CC=C(C3=CC=CC=C3S(NC(C)(C)C)(=O)=O)C=C2)=O)=CC(C)=N1
Computed Properties
- Exact Mass: 579.21296
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- PSA: 122.19
- pka: 11.33±0.46(Predicted)
1H-Pyrazole-5-carboxamide,N-[2'-[[(1,1-dimethylethyl)amino]sulfonyl][1,1'-biphenyl]-4-yl]-3-methyl-1-[4-[(trifluoroacetyl)amino]butyl]- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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